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Abstract: This technical guide addresses the thermodynamic properties associated with the

formation of lead(II) nitrite. Initial research indicates a significant scarcity of published

experimental data for the standard enthalpy of formation (ΔfH°), Gibbs free energy of formation

(ΔfG°), and standard molar entropy (S°) of lead(II) nitrite (Pb(NO₂)₂). This lack of data typically

suggests that the compound may be unstable or not extensively characterized in the scientific

literature.

In light of this, the following guide provides a comprehensive analysis of the thermodynamic

properties of the closely related and well-documented compound, **lead(II) nitrate (Pb(NO₃)₂)

**, as a valuable comparative reference. This document presents its known thermodynamic

data, detailed experimental protocols for characterization, and graphical representations of

relevant processes to serve as a resource for researchers in the field.

Thermodynamic Data on Lead(II) Nitrate (Pb(NO₃)₂)
The formation of lead(II) nitrate from its constituent elements in their standard states is an

exothermic process, indicating a release of energy and the formation of a stable compound.

The standard state for this reaction is defined at a temperature of 298.15 K (25 °C) and a

pressure of 1 bar.

The balanced chemical equation for the standard formation of solid lead(II) nitrate is:
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Pb(s) + N₂(g) + 3O₂(g) → Pb(NO₃)₂(s)[1]

Quantitative thermodynamic data for solid and aqueous lead(II) nitrate are summarized in the

tables below.

Table 1: Thermodynamic Properties of Solid Lead(II)
Nitrate (Pb(NO₃)₂(s))

Thermodynamic
Property

Symbol Value Units

Standard Enthalpy of

Formation (at 298 K)
ΔfH° -451.9 kJ·mol⁻¹

Standard Gibbs Free

Energy of Formation
ΔfG°

Data not readily

available
kJ·mol⁻¹

Standard Molar

Entropy
S°

Data not readily

available
J·mol⁻¹·K⁻¹

Note: While the standard enthalpy of formation for solid lead(II) nitrate is well-documented,

specific experimental values for its standard Gibbs free energy of formation and standard molar

entropy are not consistently available in readily accessible thermodynamic tables. These

values can be calculated from experimental heat capacity data or estimated.

Experimental Protocols for Thermodynamic
Characterization
The determination of the thermodynamic properties of a compound like lead(II) nitrate involves

precise calorimetric and analytical techniques.

Synthesis of Lead(II) Nitrate
A common laboratory-scale synthesis involves the reaction of lead(II) oxide with nitric acid.[2][3]

[4]

Protocol:
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Reaction Setup: In a fume hood, place a stoichiometric amount of lead(II) oxide (PbO) into a

glass beaker.

Acid Addition: Slowly add dilute nitric acid (HNO₃) to the beaker while stirring continuously.

The reaction is exothermic and will generate heat. An excess of nitric acid may be used to

prevent the hydrolysis and precipitation of basic lead nitrates.[3]

Reaction: PbO(s) + 2HNO₃(aq) → Pb(NO₃)₂(aq) + H₂O(l)

Crystallization: Gently heat the solution to ensure the complete reaction of the lead oxide.

Allow the solution to cool slowly. Colorless crystals of lead(II) nitrate will precipitate, as its

solubility decreases at lower temperatures.[5]

Isolation: Isolate the crystals by vacuum filtration.

Drying: Wash the crystals with a small amount of cold, dilute nitric acid to remove impurities

without dissolving the product and then dry them in a desiccator. The compound should be

stored in a dry environment as it can be hygroscopic.

Determination of Enthalpy of Formation by Bomb
Calorimetry
Combustion bomb calorimetry is a primary method for determining the enthalpy of formation for

compounds.[6]

Protocol:

Sample Preparation: A precisely weighed sample of the substance (e.g., lead) is placed in a

crucible inside a high-pressure stainless steel vessel, known as a "bomb."

Pressurization: The bomb is sealed and pressurized with an excess of pure oxygen.

Immersion: The bomb is submerged in a known quantity of water in an insulated container

(the calorimeter).

Ignition: The sample is ignited electrically. The combustion of the substance in the presence

of nitrogen (if included) would form lead(II) nitrate.
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Temperature Measurement: The temperature of the water is meticulously monitored and

recorded before and after the reaction. The total heat evolved is calculated from the

temperature change and the known heat capacity of the calorimeter system.

Calculation: The standard enthalpy of formation is then derived from the heat of reaction

using Hess's Law, accounting for the formation of all products.

Mandatory Visualizations
The following diagrams illustrate the key chemical and experimental processes related to

lead(II) nitrate.

Reactants (Standard States)

Product

Pb(s)
Lead (solid)

Pb(NO₃)₂(s)
Lead(II) Nitrate

 ΔfH° = -451.9 kJ/mol

N₂(g)
Nitrogen (gas)

 ΔfH° = -451.9 kJ/mol

3O₂(g)
Oxygen (gas)

 ΔfH° = -451.9 kJ/mol

Click to download full resolution via product page

Caption: Standard formation reaction of solid lead(II) nitrate.
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Start: Reactants
(Lead Oxide & Nitric Acid)

Step 1: Reaction
Slowly add acid to PbO
with constant stirring.

Combine

Step 2: Gentle Heating
Ensure complete dissolution

of reactants.

Step 3: Cooling &
Crystallization

Allow solution to cool to
precipitate crystals.

Step 4: Isolation
Separate crystals from

the solution via vacuum filtration.

Step 5: Drying
Dry crystals in a desiccator

to remove residual moisture.

Step 6: Characterization
- Calorimetry (ΔfH°)

- Spectroscopy (Structure)

Final Product:
Pure Lead(II) Nitrate Crystals

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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